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Compound of Interest |

3-(4-Methoxyphenyl)-2-
Compound Name:
methylpropan-1-ol

CAS No.: 64506-21-4

Cat. No.: B1369411

. J

A Note to the Researcher: While the query specified "Canthoxal alcohol,” the widely recognized
chemical compound known as Canthoxal is, in fact, an aldehyde: 3-(4-methoxyphenyl)-2-
methylpropanal. This guide will focus on the structure, properties, and applications of this
aldehyde, which is a significant component in the fragrance and flavor industries.

Introduction to Canthoxal

Canthoxal, also known under synonyms such as anisyl propanal and Fennaldehyde, is an
aromatic aldehyde valued for its unique olfactory profile.[1][2] It imparts a soft, sweet, and
anisic character with herbal and fruity undertones, making it a versatile ingredient in perfumery.
[1][3][4] Chemically, it is classified as 3-(4-methoxyphenyl)-2-methylpropanal.[2][3] This guide
provides a comprehensive overview of its chemical structure, molecular weight,
physicochemical properties, synthesis, and applications for researchers, scientists, and
professionals in drug development and chemical industries.

Chemical Structure and Molecular Properties

The chemical identity of Canthoxal is defined by its molecular structure, which features a p-
methoxyphenyl group attached to a methyl-substituted propanal chain.[2] This structure is
responsible for its characteristic scent and chemical reactivity.
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Molecular Structure

The structure of Canthoxal consists of a benzene ring substituted with a methoxy group at the

para (4) position. This anisole moiety is connected to a propanal chain at the third carbon, with

a methyl group at the second carbon.

Caption: Chemical structure of Canthoxal (3-(4-methoxyphenyl)-2-methylpropanal).

Molecular Formula and Weight

The molecular formula of Canthoxal is C11H1402.[1][2][3][5][6][7] Based on this composition,

the molecular weight is approximately 178.23 g/mol .[5][6][7][8]

Property Value Source
Molecular Formula C11H1402 [L12]131[5116]1 71
Molecular Weight ~178.23 g/mol 516171181
CAS Number 5462-06-6 [21[3][4]
Appearance Colorless to pale yellow liquid [11[2]

Odor Profile Sweet, anisic, herbal, with (1]

fruity and watery notes

Physicochemical Properties

The physical and chemical properties of Canthoxal are crucial for its application and handling.

Property Value Source
Boiling Point ~260 °C; 108 °C [1][5][6]
Flash Point ~100 °C; 94 °C [1][6]
Solubility Soluble in alcohols and oils [1]

Vapor Pressure

0.002269 mm Hg @ 23 °C

[3]

Log P

2.0

[3]
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Synthesis of Canthoxal

The synthesis of Canthoxal is typically achieved through a condensation reaction followed by
hydrogenation.[6]

Anisic Aldehyde

Condensation Reaction Intermediate Product Hydrogenation Canthoxal

Propanal

Click to download full resolution via product page
Caption: Simplified workflow for the synthesis of Canthoxal.

The process begins with the condensation of anisic aldehyde with propanal.[6] This is followed
by the hydrogenation of the resulting intermediate to yield Canthoxal.[6] This synthetic route
allows for the controlled production of Canthoxal for its various applications.

Applications

The primary application of Canthoxal is in the fragrance and perfumery industry.[1]

Fragrance and Perfumery

Canthoxal is utilized as a heart note enhancer in floral accords such as lilac, mimosa, and
hawthorn.[1] Its unique scent profile adds softness and herbaceous depth to fragrance
compositions.[1] It is also employed in modern anisic themes and fruity-green blends to provide
raspberry or pear facets.[1] Due to its stability, it is suitable for a variety of formulations,
including those containing alcohol.[1]

Personal Care and Home Fragrance

Its stability makes it a valuable ingredient in soaps, shampoos, body sprays, and deodorants.
[1] In home fragrance applications like candles and room sprays, it contributes a soft herbal-
anise heart note.[1]
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Industrial Uses

As an aldehyde, Canthoxal can serve as an intermediate in the synthesis of other aroma
molecules.[1] Its stability in complex systems where other aldehydes might degrade is a
significant advantage.[1]

Safety and Handling

For detailed safety and handling information, it is recommended to consult the Material Safety
Data Sheet (MSDS). General guidelines include storing in a cool, dry, well-ventilated area and
using appropriate personal protective equipment when handling.[1] Commercial grades may
contain tocopherol as a stabilizer.[1]

Conclusion

Canthoxal, or 3-(4-methoxyphenyl)-2-methylpropanal, is a significant aroma chemical with a
well-defined structure and a versatile olfactory profile. Its synthesis is a well-established
process, and its stability allows for broad application in the fragrance, personal care, and home
fragrance industries. While the initial query mentioned "Canthoxal alcohol," the available
scientific literature and commercial information point exclusively to the aldehyde form. Further
research into its potential applications, particularly in spheres beyond fragrance, could be a
subject of future investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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